1-(2,6-dimethylmorpholino)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylethanone
• InChI: InChI=1S/C21H25N5O2S/c1-13-5-6-18(14(2)7-13)26-20-17(8-24-26)21(23-12-22-20)29-11-19(27)25-9-15(3)28-16(4)10-25/h5-8,12,15-16H,9-11H2,1-4H3
• InChI Key: HEDXILNNLBCFKU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CSC2=NC=NC3=C2C=NN3C4=C(C=C(C=C4)C)C
• Molecular Formula: C21H25N5O2S
• Molecular Weight: 411.5 g/mol
• CAS No.: 893931-37-8

Description

1-(2,6-Dimethylmorpholino)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone is a synthetic heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core modified with a thioether-linked ethanone moiety and a 2,6-dimethylmorpholino substituent. This structure combines key pharmacophoric elements:

• Pyrazolo[3,4-d]pyrimidine: A bicyclic scaffold prevalent in kinase inhibitors and antiviral agents .
• Thioether linkage: Enhances metabolic stability compared to ether or ester analogs .
• 2,6-Dimethylmorpholino group: Modulates solubility and bioavailability via steric and electronic effects .

Biological Activity

The compound 1-(2,6-dimethylmorpholino)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone , with CAS number 893931-37-8 , is a synthetic organic molecule that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{21}$H$_{25}$N$_5$O$_2$S
• Molecular Weight : 411.5 g/mol
• Structure : Contains a morpholine ring and a pyrazolo[3,4-d]pyrimidine moiety, which are known for various biological activities.

Research indicates that compounds with similar structures often exhibit activity through the inhibition of specific kinases or enzymes involved in cellular signaling pathways. The presence of the morpholine and pyrazolo[3,4-d]pyrimidine groups suggests potential interactions with targets such as:

• AAK1 (Adaptor-associated kinase 1) : Involved in the regulation of cellular responses to viral infections.
• GAK (Cyclin G-associated kinase) : Plays a role in various cellular processes including cell cycle regulation and viral replication.

Antiviral Properties

Recent studies have highlighted the antiviral potential of similar compounds targeting dengue virus (DENV) and chikungunya virus (CHIKV). The compound may inhibit viral replication by modulating host cell kinases critical for viral entry and replication processes.

Anticancer Activity

The compound's structural components suggest it could exhibit cytotoxic effects against various cancer cell lines. Preliminary data from related compounds indicate:

• Induction of apoptosis in cancer cells.
• Inhibition of tumor growth in xenograft models.

Case Studies

• Antiviral Efficacy :
  • In vitro studies demonstrated that compounds similar to this structure showed significant inhibition of DENV in human primary monocyte-derived dendritic cells (MDDCs). The mechanism involved the modulation of AAK1 and GAK pathways, crucial for viral lifecycle management .
• Cytotoxicity Against Cancer Cells :
  • A series of experiments assessed the cytotoxic effects on breast cancer cell lines. Results indicated that treatment with structurally related compounds led to a reduction in cell viability and increased apoptosis markers, suggesting potential therapeutic applications in oncology .

Data Tables

Biological Activity	Observed Effects	Reference
Antiviral Activity	Inhibition of DENV replication
Cytotoxicity	Induction of apoptosis in cancer cells

Comparison with Similar Compounds

Core Scaffold Modifications

The pyrazolo[3,4-d]pyrimidine core is shared with multiple analogs, but substituent variations critically influence properties:

Compound	Substituents at Position 1 and 4	Key Modifications	Molecular Weight	Reference
Target Compound	1-(2,4-dimethylphenyl), 4-thioethanone	2,6-Dimethylmorpholino, thioether	Not reported	N/A
6-tert-butyl-1-(4-fluoro-2-hydroxyphenyl)	1-(4-fluoro-2-hydroxyphenyl), 6-tert-butyl	Hydroxyl group, tert-butyl at C6	Not reported
Compound 5 ()	1-phenyl, 6-[(2-substituted phenyl)thio]	Varied phenyl groups at C6	Not reported
Compound in	1-(boronated thiophenyl), morpholinomethyl	Boronate ester, thiophene-morpholine	531.3 g/mol

Key Observations :

• The target’s 2,4-dimethylphenyl group at position 1 enhances lipophilicity compared to the 4-fluoro-2-hydroxyphenyl group in , which may improve membrane permeability but reduce aqueous solubility.
• The thioether linkage in the target differs from the thiazolo[3,2-a]pyrimidinone in ’s compounds (e.g., 14,17–19), which introduces a fused ring system but may reduce synthetic accessibility .

Morpholino Substituent Variations

The 2,6-dimethylmorpholino group distinguishes the target from other morpholine-containing analogs:

Compound	Morpholino Modification	Impact on Properties	Reference
Target Compound	2,6-Dimethylmorpholino	Reduced polarity, increased steric bulk	N/A
Compound	2,6-Dimethylmorpholino + pyrido	Pyrido[1,2-a]pyrimidinone scaffold
Compound	2,6-Dimethylmorpholino + amino pyrazole	Amino-pyrazole replaces thioether

Key Observations :

• The dimethyl groups on the morpholino ring likely improve blood-brain barrier penetration compared to unsubstituted morpholino groups (e.g., in ’s morpholinomethyl-thiophene derivative) .
• In , the absence of a thioether and presence of an amino-pyrazole moiety results in a lower molecular weight (238.29 g/mol vs. ~500–530 g/mol in other analogs), suggesting divergent pharmacokinetic profiles .

Pharmacological Implications

While specific bioactivity data for the target compound is absent in the evidence, structural analogs provide insights:

• Kinase Inhibition: Pyrazolo[3,4-d]pyrimidines are known to target PI3K/AKT/mTOR pathways. The thioether may enhance selectivity over hydroxyl-containing analogs (e.g., ) .
• Solubility vs.